![molecular formula C21H24N2O4 B271181 N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B271181.png)
N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DCK, is a synthetic compound that belongs to the class of arylcyclohexylamines. It is a dissociative anesthetic drug that has been used in scientific research for its potential therapeutic effects.
Mechanism of Action
N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide acts by blocking the NMDA receptors in the brain, which are involved in learning, memory, and pain perception. By blocking these receptors, N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide can produce dissociative effects and alleviate pain.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to produce biochemical and physiological effects such as sedation, analgesia, and dissociation. It has also been shown to increase heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its potency, which allows for smaller doses to be used. However, its short duration of action and potential for abuse are limitations that need to be considered.
Future Directions
Future research on N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide could focus on its potential therapeutic effects in treating depression, anxiety, and PTSD. It could also explore its use as a pain reliever and anesthetic agent. Further studies could also investigate the long-term effects of N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide use and its potential for abuse.
Synthesis Methods
The synthesis of N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 2,5-dimethoxybenzaldehyde with 2,5-dimethylphenylmagnesium bromide to form 2,5-dimethoxyphenyl-2,5-dimethylphenylmethanol. This intermediate is then reacted with oxalyl chloride to form 2,5-dimethoxyphenyl-2,5-dimethylphenylmethanoyl chloride. The final step involves the reaction of this intermediate with pyrrolidine-3-carboxamide to form N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been used in scientific research for its potential therapeutic effects in treating depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been studied for its potential use as a pain reliever and as an anesthetic agent.
properties
Product Name |
N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide |
---|---|
Molecular Formula |
C21H24N2O4 |
Molecular Weight |
368.4 g/mol |
IUPAC Name |
N-(2,5-dimethoxyphenyl)-1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C21H24N2O4/c1-13-5-6-14(2)18(9-13)23-12-15(10-20(23)24)21(25)22-17-11-16(26-3)7-8-19(17)27-4/h5-9,11,15H,10,12H2,1-4H3,(H,22,25) |
InChI Key |
GTXYAILMFFKPLP-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)NC3=C(C=CC(=C3)OC)OC |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)NC3=C(C=CC(=C3)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.